![molecular formula C10H18N2O4 B2830637 ethyl (2E)-2-{amino[(2-hydroxyethyl)amino]methylidene}-3-oxopentanoate CAS No. 1400561-44-5](/img/structure/B2830637.png)
ethyl (2E)-2-{amino[(2-hydroxyethyl)amino]methylidene}-3-oxopentanoate
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Description
Scientific Research Applications
Anticancer Applications
- Schiff base organotin(IV) complexes, synthesized using derivatives related to ethyl (2E)-2-{amino[(2-hydroxyethyl)amino]methylidene}-3-oxopentanoate, have been explored as potential anticancer drugs. These complexes demonstrated significant cytotoxicity against various human tumor cell lines, outperforming common chemotherapy drugs like doxorubicin and cisplatin in some cases (Basu Baul et al., 2009).
Chemical Synthesis and Modification
- Ethyl 2-amino-3-methoxycarbonyl-4-oxo-2-pentenoate, a compound related to the chemical structure , is used in the synthesis of isoxazole and pyrazole derivatives. These compounds are important in the development of various pharmaceuticals and agrochemicals (Vicentini et al., 2000).
Material Science
- The compound and its derivatives are used in the synthesis of Schiff base compounds, which have applications in material science, particularly in the area of nonlinear optics. These compounds show potential in optical limiting applications due to their nonlinear refractive indices (Abdullmajed et al., 2021).
Enzymatic Synthesis
- In biochemical research, derivatives of this compound are used in chemo-enzymatic processes to create compounds with specific chiral centers. These methods are significant in the synthesis of complex organic molecules (Akeboshi et al., 1998).
Pharmacology
- In pharmaceutical research, the compound's derivatives are involved in synthesizing heterocyclic systems, which are foundational in creating various pharmaceutical agents. These systems include pyrones and ferrocene-containing heterocyclic systems (Malzogu et al., 2000).
Wine Chemistry
- In the field of food chemistry, specifically wine analysis, derivatives of this compound, such as ethyl 2-hydroxy-3-methylbutanoate, have been studied for their chemical and sensory characteristics in wines. These studies contribute to understanding the complex flavor profiles of wines (Gammacurta et al., 2018).
Properties
IUPAC Name |
ethyl (E)-3-hydroxy-2-[N'-(2-hydroxyethyl)carbamimidoyl]pent-2-enoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O4/c1-3-7(14)8(10(15)16-4-2)9(11)12-5-6-13/h13-14H,3-6H2,1-2H3,(H2,11,12)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUHVYTJMLHBZJZ-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=C(C(=NCCO)N)C(=O)OCC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C(=C(/C(=NCCO)N)\C(=O)OCC)/O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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